(R)-Tert-butyl 2-(tert-butoxycarbonylamino)-5-oxo-5-phenylpentanoate

• IUPAC Name: tert-butyl (2R)-2-[(2-methylpropan-2-yl)oxycarbonylamino]-5-oxo-5-phenylpentanoate
• InChI: InChI=1S/C20H29NO5/c1-19(2,3)25-17(23)15(21-18(24)26-20(4,5)6)12-13-16(22)14-10-8-7-9-11-14/h7-11,15H,12-13H2,1-6H3,(H,21,24)/t15-/m1/s1
• InChI Key: GQSXJAJHFGIAJQ-OAHLLOKOSA-N
• Canonical SMILES: CC(C)(C)OC(=O)C(CCC(=O)C1=CC=CC=C1)NC(=O)OC(C)(C)C
• Isomeric SMILES: CC(C)(C)OC(=O)[C@@H](CCC(=O)C1=CC=CC=C1)NC(=O)OC(C)(C)C
• Molecular Formula: C20H29NO5
• Molecular Weight: 363.4 g/mol
• CAS No.: 1260616-34-9

Description

The compound is a derivative of amino acids with tert-butoxycarbonyl (Boc) protection. Boc is a common protecting group used in organic synthesis. It’s often used to protect amines from reacting during a chemical reaction.

Molecular Structure Analysis

The molecular structure of this compound would likely include a phenyl group (a ring of 6 carbon atoms), a pentanoate group (a 5-carbon chain ending with a carboxylate), and a tert-butoxycarbonylamino group (a nitrogen atom bonded to a carbonyl group and a tert-butyl group).

Chemical Reactions Analysis

Boc-protected amino acids can participate in a variety of chemical reactions. They’re often used in peptide synthesis, where the Boc group protects the amine from reacting until it’s removed in a later step.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Boc-protected amino acids are generally solids at room temperature.

Mechanism of Action

The mechanism of action would depend on the specific use of this compound. In peptide synthesis, the Boc group would prevent the amine from reacting until it’s removed, allowing for controlled synthesis of the peptide.

Future Directions

The use of Boc-protected amino acids in peptide synthesis is a well-established field. Future research might focus on developing new methods for synthesizing these compounds or finding new applications for them.